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Compound of Interest

Compound Name: BAY-677

Cat. No.: B605948 Get Quote

Contrary to its application for in vivo imaging studies, BAY-677 is primarily utilized in scientific

research as a negative control for its active counterpart, BAY-678. BAY-678 is a potent and

selective inhibitor of human neutrophil elastase (HNE), an enzyme implicated in various

inflammatory diseases.[1][2][3] The fundamental purpose of BAY-677 is to ensure that the

biological effects observed when using BAY-678 are specifically due to the inhibition of HNE

and not a result of other, off-target interactions of the chemical structure.

For researchers, scientists, and drug development professionals, it is crucial to differentiate

between the active compound and its corresponding negative control to validate experimental

findings.

Chemical and Physical Properties
A summary of the key identifiers and properties of BAY-677 is provided in the table below.
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Property Value

CAS Number 2117404-84-7[1]

Molecular Formula C20H15F3N4O2[1]

Molecular Weight 400.36 g/mol [1]

Synonyms

(S)-BAY-678, 5-{(4S)-5-Acetyl-6-methyl-2-oxo-1-

[3-(trifluoromethyl)phenyl]-1,2,3,4-

tetrahydropyrimidin-4-yl}pyridine-2-carbonitrile

Appearance White to light brown powder

Solubility Soluble in DMSO

Storage
Recommended at 2-8°C for short-term and

-20°C for long-term storage

Mechanism of Action and Experimental Use
The primary application of BAY-677 is in control experiments alongside BAY-678. In a typical

experimental workflow, researchers would treat a biological system (e.g., cells, tissues) with

BAY-678 to study the effects of HNE inhibition. To validate the specificity of these effects, a

parallel experiment is conducted using BAY-677 at the same concentration.

Experimental Workflow: Validating HNE Inhibition
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Workflow for using BAY-677 as a negative control.

If the biological effect is observed with BAY-678 but not with BAY-677 or the vehicle control, it

provides strong evidence that the effect is specifically mediated by the inhibition of human

neutrophil elastase.

Signaling Pathway Context
BAY-678, and by extension its control BAY-677, are relevant in the context of signaling

pathways where human neutrophil elastase plays a role. HNE is a serine protease that can

degrade various extracellular matrix proteins and has been implicated in the pathology of

several inflammatory diseases.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b605948#bay-677-for-in-vivo-imaging-studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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